Cas no 56107-98-3 (3-(3-bromophenyl)-6-methyl-1,2,4,5-tetrazine)

• Product Name: 3-(3-bromophenyl)-6-methyl-1,2,4,5-tetrazine
• CAS No: 56107-98-3
• MF: C₉H₇BrN₄
• MW: 251.082679986954
• CID: 6960428
• Update Time: 2025-06-25

3-(3-bromophenyl)-6-methyl-1,2,4,5-tetrazine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromophenyl)-6-methyl-1,2,4,5-tetrazine
• 3-(3-bromophenyl)-6-methyl-1,2,4,5-tetrazine

• Inchi： 1S/C9H7BrN4/c1-6-11-13-9(14-12-6)7-3-2-4-8(10)5-7/h2-5H,1H3
• InChI Key： XBEFFDSLWIEIOH-UHFFFAOYSA-N
• SMILES： N1C(C)=NN=C(C2=CC=CC(Br)=C2)N=1

Experimental Properties

• Density: 1.568±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 416.4±47.0 °C(Predicted)
• pka: 1.32±0.10(Predicted)